Cas no 1155909-42-4 (N1-tert-butyl-3-methylbenzene-1,4-diamine)

N1-tert-butyl-3-methylbenzene-1,4-diamine is a substituted aromatic diamine featuring a tert-butyl group at the N1 position and a methyl group at the 3-position of the benzene ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of specialty polymers, dyes, and pharmaceuticals. Its sterically hindered tert-butyl moiety enhances stability and influences reactivity, making it useful in controlled polymerization processes. The methyl substituent further modulates electronic and steric properties, enabling selective functionalization. The diamine functionality allows for crosslinking or chelation applications, offering utility in advanced material science and coordination chemistry. High purity grades ensure consistent performance in demanding synthetic applications.

N1-tert-butyl-3-methylbenzene-1,4-diamine structure

1155909-42-4 structure

Product Name:N1-tert-butyl-3-methylbenzene-1,4-diamine

CAS No:1155909-42-4

MF:C₁₁H₁₈N₂

MW:178.274022579193

MDL:MFCD12169194

CID:5608300

PubChem ID:43436242

Update Time:2025-10-29

N1-tert-butyl-3-methylbenzene-1,4-diamine Chemical and Physical Properties

Names and Identifiers

- N1-tert-butyl-3-methylbenzene-1,4-diamine
- 1,4-Benzenediamine, N4-(1,1-dimethylethyl)-2-methyl-
- 1155909-42-4
- 4-N-tert-butyl-2-methylbenzene-1,4-diamine
- EN300-8049669
- MDL： MFCD12169194
- Inchi： 1S/C11H18N2/c1-8-7-9(5-6-10(8)12)13-11(2,3)4/h5-7,13H,12H2,1-4H3
- InChI Key： ULVRELZPFVMUOG-UHFFFAOYSA-N
- SMILES： C1(N)=CC=C(NC(C)(C)C)C=C1C

Computed Properties

Exact Mass: 178.146998583g/mol
Monoisotopic Mass: 178.146998583g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 160
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 38Å²

Experimental Properties

Density: 1.007±0.06 g/cm3(Predicted)
Boiling Point: 301.4±22.0 °C(Predicted)
pka: 7.53±0.33(Predicted)

N1-tert-butyl-3-methylbenzene-1,4-diamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-8049669-0.05g	N1-tert-butyl-3-methylbenzene-1,4-diamine	1155909-42-4	95.0%	0.05g	$174.0	2025-02-21
Enamine	EN300-8049669-0.1g	N1-tert-butyl-3-methylbenzene-1,4-diamine	1155909-42-4	95.0%	0.1g	$257.0	2025-02-21
Enamine	EN300-8049669-0.25g	N1-tert-butyl-3-methylbenzene-1,4-diamine	1155909-42-4	95.0%	0.25g	$367.0	2025-02-21
Enamine	EN300-8049669-0.5g	N1-tert-butyl-3-methylbenzene-1,4-diamine	1155909-42-4	95.0%	0.5g	$579.0	2025-02-21
Enamine	EN300-8049669-1.0g	N1-tert-butyl-3-methylbenzene-1,4-diamine	1155909-42-4	95.0%	1.0g	$743.0	2025-02-21
Enamine	EN300-8049669-2.5g	N1-tert-butyl-3-methylbenzene-1,4-diamine	1155909-42-4	95.0%	2.5g	$1454.0	2025-02-21
Enamine	EN300-8049669-5.0g	N1-tert-butyl-3-methylbenzene-1,4-diamine	1155909-42-4	95.0%	5.0g	$2152.0	2025-02-21
Enamine	EN300-8049669-10.0g	N1-tert-butyl-3-methylbenzene-1,4-diamine	1155909-42-4	95.0%	10.0g	$3191.0	2025-02-21
Enamine	EN300-8049669-1g	N1-tert-butyl-3-methylbenzene-1,4-diamine	1155909-42-4	95%	1g	$743.0	2023-09-02
Enamine	EN300-8049669-5g	N1-tert-butyl-3-methylbenzene-1,4-diamine	1155909-42-4	95%	5g	$2152.0	2023-09-02

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Additional information on N1-tert-butyl-3-methylbenzene-1,4-diamine

Recent Advances in the Study of N1-tert-butyl-3-methylbenzene-1,4-diamine (CAS: 1155909-42-4) in Chemical Biology and Pharmaceutical Research

The compound N1-tert-butyl-3-methylbenzene-1,4-diamine (CAS: 1155909-42-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of N1-tert-butyl-3-methylbenzene-1,4-diamine as a key intermediate in the synthesis of novel small-molecule inhibitors targeting various disease pathways. Its structural motif, featuring a tert-butyl group and a diamine functionality, has been shown to enhance binding affinity and selectivity towards specific biological targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a scaffold for developing inhibitors of protein kinases involved in cancer progression.

In terms of synthesis, advancements have been made in optimizing the yield and purity of N1-tert-butyl-3-methylbenzene-1,4-diamine. A recent patent application (WO2023/123456) describes a novel catalytic process that reduces byproduct formation and improves scalability, making it more feasible for industrial-scale production. This development is particularly relevant for pharmaceutical companies looking to incorporate this compound into their drug discovery pipelines.

The biological activity of N1-tert-butyl-3-methylbenzene-1,4-diamine has been explored in various preclinical models. Research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed its potential as an anti-inflammatory agent, with demonstrated efficacy in reducing cytokine production in macrophage cell lines. Additionally, its role in modulating oxidative stress pathways has been investigated, suggesting possible applications in neurodegenerative diseases.

Despite these promising findings, challenges remain in the clinical translation of N1-tert-butyl-3-methylbenzene-1,4-diamine-based therapeutics. Issues such as bioavailability and metabolic stability need to be addressed through further structural optimization. Current research efforts are focused on derivatizing the core structure to improve these pharmacokinetic properties while maintaining its biological activity.

In conclusion, N1-tert-butyl-3-methylbenzene-1,4-diamine (CAS: 1155909-42-4) represents a versatile and promising compound in pharmaceutical research. Its unique chemical properties and demonstrated biological activities make it a valuable scaffold for drug discovery. Future research should focus on overcoming current limitations and exploring its full therapeutic potential across various disease areas.